2-(2-methylphenoxy)-N-{4-[(propylamino)sulfonyl]phenyl}acetamide

• IUPAC Name: 2-(2-methylphenoxy)-N-[4-(propylsulfamoyl)phenyl]acetamide
• InChI: InChI=1S/C18H22N2O4S/c1-3-12-19-25(22,23)16-10-8-15(9-11-16)20-18(21)13-24-17-7-5-4-6-14(17)2/h4-11,19H,3,12-13H2,1-2H3,(H,20,21)
• InChI Key: KEBIBCLTEJQAQB-UHFFFAOYSA-N
• Canonical SMILES: CCCNS(=O)(=O)C1=CC=C(C=C1)NC(=O)COC2=CC=CC=C2C
• Molecular Formula: C18H22N2O4S
• Molecular Weight: 362.4 g/mol

Description

2-(2-methylphenoxy)-N-{4-[(propylamino)sulfonyl]phenyl}acetamide, also known as MPSP, is a chemical compound that has been the subject of numerous scientific studies due to its potential use in various applications.

Mechanism of Action

The exact mechanism of action of 2-(2-methylphenoxy)-N-{4-[(propylamino)sulfonyl]phenyl}acetamide is not fully understood, but it is believed to act on multiple targets in the body. 2-(2-methylphenoxy)-N-{4-[(propylamino)sulfonyl]phenyl}acetamide has been shown to inhibit the activity of enzymes involved in cancer cell growth and inflammation, as well as activate signaling pathways that promote cell death in cancer cells. Additionally, 2-(2-methylphenoxy)-N-{4-[(propylamino)sulfonyl]phenyl}acetamide has been shown to modulate neurotransmitter systems in the brain, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
2-(2-methylphenoxy)-N-{4-[(propylamino)sulfonyl]phenyl}acetamide has been shown to have a variety of biochemical and physiological effects in animal models. In cancer research, 2-(2-methylphenoxy)-N-{4-[(propylamino)sulfonyl]phenyl}acetamide has been shown to inhibit the growth of tumors and induce apoptosis in cancer cells. In inflammation research, 2-(2-methylphenoxy)-N-{4-[(propylamino)sulfonyl]phenyl}acetamide has been shown to reduce inflammation and oxidative stress. In neurological disorder research, 2-(2-methylphenoxy)-N-{4-[(propylamino)sulfonyl]phenyl}acetamide has been shown to improve cognitive function and protect against neuronal damage.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2-methylphenoxy)-N-{4-[(propylamino)sulfonyl]phenyl}acetamide in lab experiments is its potential to target multiple pathways involved in disease processes. Additionally, 2-(2-methylphenoxy)-N-{4-[(propylamino)sulfonyl]phenyl}acetamide has been shown to have low toxicity in animal models. However, one limitation of using 2-(2-methylphenoxy)-N-{4-[(propylamino)sulfonyl]phenyl}acetamide in lab experiments is its limited solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for research on 2-(2-methylphenoxy)-N-{4-[(propylamino)sulfonyl]phenyl}acetamide. One area of research could focus on optimizing the synthesis method to improve the yield and purity of 2-(2-methylphenoxy)-N-{4-[(propylamino)sulfonyl]phenyl}acetamide. Another area of research could focus on identifying the specific targets of 2-(2-methylphenoxy)-N-{4-[(propylamino)sulfonyl]phenyl}acetamide in the body and elucidating its mechanism of action. Additionally, further research is needed to determine the efficacy of 2-(2-methylphenoxy)-N-{4-[(propylamino)sulfonyl]phenyl}acetamide in human clinical trials and to assess its potential for use in combination with other drugs.

Scientific Research Applications

2-(2-methylphenoxy)-N-{4-[(propylamino)sulfonyl]phenyl}acetamide has been studied for its potential use in treating various diseases, including cancer, inflammation, and neurological disorders. In cancer research, 2-(2-methylphenoxy)-N-{4-[(propylamino)sulfonyl]phenyl}acetamide has been shown to inhibit the growth of tumor cells and induce apoptosis in cancer cells. In inflammation research, 2-(2-methylphenoxy)-N-{4-[(propylamino)sulfonyl]phenyl}acetamide has been shown to reduce inflammation in animal models. In neurological disorder research, 2-(2-methylphenoxy)-N-{4-[(propylamino)sulfonyl]phenyl}acetamide has been shown to have neuroprotective effects and improve cognitive function in animal models.